Cas no 2944-09-4 (Dioctadecyl terephthalate)
Dioctadecyl terephthalate structure
Product Name:Dioctadecyl terephthalate
CAS No:2944-09-4
MF:C44H78O4
MW:671.087734699249
CID:915542
PubChem ID:13314147
Update Time:2025-04-19
Dioctadecyl terephthalate Chemical and Physical Properties
Names and Identifiers
-
- Dioctadecyl terephthalate
- distearyl terephthalate
- 2944-09-4
- DTXSID10536466
- SCHEMBL108532
- Dioctadecyl benzene-1,4-dicarboxylate
- Dioctadecyl-Terephthalat
- VSSBWJOYPQVXKX-UHFFFAOYSA-N
-
- Inchi: 1S/C44H78O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-47-43(45)41-35-37-42(38-36-41)44(46)48-40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40H2,1-2H3
- InChI Key: VSSBWJOYPQVXKX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 670.59034
- Monoisotopic Mass: 670.59001097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 48
- Rotatable Bond Count: 38
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 20.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Dioctadecyl terephthalate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2944-09-4 (Dioctadecyl terephthalate) Related Products
- 136-60-7(Butyl benzoate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 3126-90-7(Dibutyl isophthalate)
- 6422-86-2(Dioctyl Terepthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 94-50-8(Octyl benzoate)
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